Cas no 2652-62-2 (N,N,1-Trimethylhydrazine-1-carbothioamide)

• Product Name: N,N,1-Trimethylhydrazine-1-carbothioamide
• CAS No: 2652-62-2
• MF: C₄H₁₁N₃S
• MW: 133.215238809586
• CID: 6625828
• PubChem ID: 13157232
• Update Time: 2024-11-07

N,N,1-Trimethylhydrazine-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• N,N,1-Trimethylhydrazinecarbothioamide
• N,N,1-Trimethylhydrazine-1-carbothioamide
• SCHEMBL10443252
• 3-amino-1,1,3-trimethylthiourea
• 2652-62-2
• G69694

• Inchi： 1S/C4H11N3S/c1-6(2)4(8)7(3)5/h5H2,1-3H3
• InChI Key： KNCAVFLXUQLOBR-UHFFFAOYSA-N
• SMILES： N(C(N(C)C)=S)(C)N

Computed Properties

• Exact Mass: 133.06736854g/mol
• Monoisotopic Mass: 133.06736854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 91.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• Density: 1.131±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Melting Point: 63-64 °C
• Boiling Point: 177.9±23.0 °C(Predicted)
• pka: 2.19±0.37(Predicted)